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Compound of Interest

Compound Name: Copper azide

Cat. No.: B087822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the detonation velocity and pressure of two

primary explosives: cupric azide (Cu(N₃)₂) and silver azide (AgN₃). The information presented

is supported by available experimental and theoretical data to assist researchers in

understanding the energetic characteristics of these materials.

Executive Summary
Cupric azide and silver azide are highly sensitive primary explosives. Silver azide is

characterized by a well-documented detonation velocity, while cupric azide is noted for its high

performance, though specific experimental values are less commonly cited in open literature.

Silver azide is often highlighted for its high detonation pressure, making it suitable for direct

initiation applications. The detonation properties of these azides can be influenced by factors

such as crystal size, density, and charge confinement.

Data Presentation: Detonation Properties
The following table summarizes the available quantitative data for the detonation velocity and

pressure of cupric azide and silver azide. It is important to note that experimental values for

cupric azide are not widely published, and performance can be highly dependent on the

experimental setup.
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Property Cupric Azide (Cu(N₃)₂) Silver Azide (AgN₃)

Detonation Velocity (m/s)

Stated to have a "relatively

better detonation velocity" than

other metal azides[1]. The

detonation velocity is

influenced by charge height[2].

4,000[3]

Note: A specific, consistently

reported experimental value is

not readily available in the

reviewed literature.

1,850 (for submicron, confined

SA)[4]

Detonation Pressure (GPa)
The detonation pressure is

influenced by charge height[2].

Noted to have a high

Chapman-Jouguet (C-J)

pressure, suitable for direct

initiation[1].

Note: Specific experimental

values are not readily available

in the reviewed literature.

Note: A specific experimental

value is not readily available in

the reviewed literature.

Experimental Protocols
The determination of detonation velocity and pressure for sensitive primary explosives like

cupric and silver azides requires specialized high-speed diagnostic techniques. The following

are descriptions of experimental methodologies cited in the literature for characterizing these

materials.

Measurement of Detonation Velocity
A common method for determining the detonation velocity of these materials involves the use

of precisely placed probes along a known length of the explosive charge.

Electrical Probe Technique: This method utilizes a series of electrical probes (pins) placed at

fixed, accurate distances along the explosive column. As the detonation front propagates

through the explosive, it makes contact with or shorts these probes in succession. By

measuring the time intervals between the signals from consecutive probes using a high-
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speed oscilloscope or a digitizer, the velocity of the detonation wave can be calculated. An

"electro-acupuncture test device" has been mentioned for determining the detonation velocity

of nano copper azide, likely employing a similar principle on a micro-scale[5].

Measurement of Detonation Pressure
Directly measuring the peak pressure in a detonation front is challenging. Therefore, indirect

methods are often employed, which measure the pressure imparted to a witness material.

Manganese-Copper Piezoresistive Method: This technique uses piezoresistive gauges, often

made of manganin or a similar alloy, which exhibit a change in electrical resistance that is

proportional to the applied pressure. The gauge is placed in contact with the explosive or an

intermediary material. When the detonation wave arrives, the pressure change is recorded

as a change in resistance, which can then be converted to a pressure reading. This method

has been used for measuring the output pressure of copper-based azide micro-charges[1].

Advanced and Validating Techniques
Modern experimental setups often employ non-invasive optical techniques for higher precision

and to validate simulation data.

Photonic Doppler Velocimetry (PDV): PDV is a non-contact method that measures the

velocity of a surface by detecting the Doppler shift of a laser beam reflected from it. In the

context of explosives, a thin flyer plate or a window material is placed in contact with the

explosive. The PDV system measures the velocity of the flyer plate or the interface velocity

of the window material as it is driven by the detonation. This data can be used to infer the

detonation pressure and validate hydrodynamic simulation models of the explosive's

performance[1].

Schlieren Photography and Shadowgrams: These are optical visualization techniques used

to observe the propagation of shock waves in a transparent medium (like air) surrounding

the explosive. By capturing a series of high-speed images of the shock wave front at different

times, the shock velocity can be determined. From the shock velocity, the peak overpressure

can be calculated, providing information about the explosive's blast characteristics. This

method has been used to study the explosions of silver azide charges[6].
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Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental characterization

of the detonation properties of metal azides.
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Fig. 1: Generalized experimental workflow for detonation characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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